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Compound of Interest

Compound Name: Quinoxyfen

Cat. No.: B1680402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinoxyfen is a quinoline-based fungicide widely used to control powdery mildew on various

crops.[1] Its persistence in soil necessitates reliable and efficient analytical methods to monitor

its residues, ensuring environmental safety and regulatory compliance. This document provides

a detailed protocol for the extraction of quinoxyfen from soil samples using a modified

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by analysis

with Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS/MS). The QuEChERS method has been widely adopted for pesticide

residue analysis in various matrices due to its simplicity, high throughput, and low solvent

consumption.[2][3]

Physicochemical Properties of Quinoxyfen
Understanding the physicochemical properties of quinoxyfen is crucial for optimizing the

extraction and cleanup steps.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1680402?utm_src=pdf-interest
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.coastalwiki.org/wiki/Quinoxyfen
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fphzpr31xkcf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268078/
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₅H₈Cl₂FNO [4]

Molecular Weight 308.13 g/mol [4]

Water Solubility 0.047 mg/L [1]

LogP (o/w) 4.66 [4]

pKa 3.56 (weak base)

Vapor Pressure 1.50 x 10⁻⁷ mm Hg at 25°C

Quinoxyfen's low water solubility and high octanol-water partition coefficient (LogP) indicate its

lipophilic nature, suggesting strong adsorption to soil organic matter.[1] Its weak basicity implies

that the extraction efficiency can be influenced by the pH of the extraction solvent.

Experimental Protocol: Modified QuEChERS Method
This protocol is based on the well-established QuEChERS methodology, adapted for the

specific properties of quinoxyfen and the complexity of the soil matrix.

Materials and Reagents
Solvents: Acetonitrile (ACN), HPLC grade

Reagents: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Trisodium

citrate dihydrate, Disodium hydrogen citrate sesquihydrate, Primary secondary amine (PSA)

sorbent, C18 sorbent, Graphitized carbon black (GCB) (optional). All reagents should be of

analytical grade.

Standards: Certified reference standard of quinoxyfen.

Equipment: High-speed centrifuge, vortex mixer, 50 mL polypropylene centrifuge tubes, 15

mL polypropylene centrifuge tubes, analytical balance, volumetric flasks, pipettes.

Sample Preparation
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Air-dry the soil samples at room temperature and sieve through a 2 mm mesh to remove

stones and debris.

Homogenize the sieved soil thoroughly.

Extraction Procedure
Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene centrifuge tube.

Add 10 mL of distilled water to the tube and vortex for 1 minute to hydrate the soil. Let it

stand for 30 minutes.

Add 10 mL of acetonitrile to the tube.

Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate,

and 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap the tube and vortex vigorously for 1 minute.

Centrifuge the tube at ≥4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL polypropylene centrifuge

tube.

Add 900 mg of anhydrous MgSO₄, 300 mg of PSA, and 300 mg of C18 sorbent to the tube.

Note: For soils with high organic matter content, the addition of 50 mg of GCB may be

beneficial for pigment removal. However, GCB should be used with caution as it can

adsorb planar molecules like quinoxyfen.

Vortex the tube for 1 minute.

Centrifuge at ≥4000 rpm for 5 minutes.

Final Extract Preparation and Analysis
Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter.
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The extract is now ready for analysis by GC-MS/MS or LC-MS/MS. For LC-MS/MS analysis,

the extract may need to be diluted with a suitable solvent to ensure compatibility with the

mobile phase.

Quantitative Data Summary
The following table summarizes the expected performance characteristics of the described

QuEChERS method for the analysis of quinoxyfen in soil. These values are based on

performance data from multi-residue methods that include pesticides with similar

physicochemical properties to quinoxyfen.[5][6][7] In-house validation is essential to determine

the specific performance of this method in your laboratory.

Parameter Expected Value

Recovery 70 - 120%

Relative Standard Deviation (RSD) ≤ 20%

Limit of Detection (LOD) 0.1 - 5 µg/kg

Limit of Quantification (LOQ) 0.5 - 10 µg/kg

Experimental Workflow Diagram

Sample Preparation QuEChERS Extraction d-SPE Cleanup Analysis

Start: Soil Sample Sieve (2 mm) Homogenize Weigh 10g Soil Add 10mL Water &
Vortex Add 10mL Acetonitrile Add QuEChERS Salts Vortex 1 min Centrifuge 5 min Transfer 6mL Supernatant Add d-SPE Sorbents

(MgSO4, PSA, C18) Vortex 1 min Centrifuge 5 min Filter (0.22 µm) GC-MS/MS or
LC-MS/MS Analysis
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Caption: Workflow for Quinoxyfen Extraction from Soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

